Cas no 2034552-77-5 (2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
• CAS No: 2034552-77-5
• MF: C₁₄H₁₅Cl₂NO₂S
• MW: 332.245400667191
• CID: 5338914
• Update Time: 2025-05-21

2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(2,4-dichlorophenoxy)propan-1-one
• 2-(2,4-dichlorophenoxy)-1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one
• 2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

• Inchi： 1S/C14H15Cl2NO2S/c1-8(19-13-3-2-9(15)4-12(13)16)14(18)17-6-11-5-10(17)7-20-11/h2-4,8,10-11H,5-7H2,1H3
• InChI Key： PXQFGLCZRCKXQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(N1CC2CC1CS2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 3.8
• Topological Polar Surface Area: 54.8

Additional information on 2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

Comprehensive Overview of 2-(2,4-Dichlorophenoxy)-1-{2-Thia-5-Azabicyclo[2.2.1]Heptan-5-Yl}Propan-1-One (CAS No. 2034552-77-5)

The compound 2-(2,4-dichlorophenoxy)-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one (CAS No. 2034552-77-5) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex bicyclic framework, featuring a thia-azabicyclo core, makes it a valuable scaffold for drug discovery and agrochemical applications. Researchers are increasingly exploring its potential as a bioactive intermediate, particularly in the development of novel heterocyclic compounds with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its 2,4-dichlorophenoxy moiety, which is known to influence biological activity in various contexts. This structural feature has been linked to herbicidal and fungicidal properties in analogous compounds, sparking interest in its potential agricultural applications. However, it's important to note that current research focuses primarily on its synthetic utility and mechanistic studies rather than commercial formulations. The propan-1-one segment further enhances its reactivity, making it a versatile building block for organic synthesis.

From a chemical perspective, the bicyclo[2.2.1]heptane system in this molecule presents interesting stereochemical challenges for synthetic chemists. The incorporation of both nitrogen and sulfur heteroatoms (thia-aza combination) in this rigid framework creates unique electronic properties that are currently being investigated through computational chemistry approaches. These studies aim to understand how the molecular topology affects its interaction with biological targets, a topic of great interest in modern medicinal chemistry.

The synthesis of CAS 2034552-77-5 typically involves multi-step organic transformations, with key steps including the construction of the bicyclic core and subsequent functionalization. Recent publications have highlighted innovative routes to similar nitrogen-sulfur heterocycles, reflecting the growing importance of these structures in drug development. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and mass spectrometry, with particular attention to the stereochemistry of the bridged system.

In the context of current research trends, this compound aligns with several hot topics in chemical science. The search for new privileged structures in medicinal chemistry has put bridged heterocycles like this one in the spotlight. Additionally, the sustainable synthesis of such complex molecules is a major focus area, with researchers exploring catalytic methods and green chemistry approaches to improve efficiency and reduce environmental impact.

From a commercial perspective, while 2034552-77-5 is not yet widely available in bulk quantities, it represents an important research chemical for academic and industrial laboratories. Its potential applications span multiple domains, including crop protection research and pharmaceutical lead optimization. The compound's structural features make it particularly interesting for studies involving enzyme inhibition and receptor modulation, though specific biological data remains limited at this stage of investigation.

The stability and storage requirements of this compound are typical for sensitive organic intermediates. It should be protected from moisture and stored under inert atmosphere when not in use. Proper handling procedures for laboratory chemicals should always be followed, including the use of appropriate personal protective equipment. As with any specialized chemical, researchers should consult the latest safety data before working with this material.

Looking forward, the scientific community anticipates growing interest in 2034552-77-5 and related structures. The unique combination of a phenoxy group with a constrained heterocycle offers numerous possibilities for structural modification and optimization. Future research directions may include detailed structure-activity relationship studies, formulation development, and exploration of its physicochemical properties. As synthetic methodologies continue to advance, we can expect to see more publications exploring the full potential of this intriguing molecular architecture.

For researchers interested in this area, key search terms might include "synthesis of thia-azabicyclo compounds", "biological activity of dichlorophenoxy derivatives", or "applications of bridged nitrogen-sulfur heterocycles". These reflect common inquiries in the field and highlight the compound's relevance to contemporary chemical research. The growing body of literature on similar structures suggests that 2034552-77-5 may serve as an important reference point for future discoveries in this chemical space.